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Compound of Interest

Compound Name: 3-Carboxy-6-hydroxycoumarin

Cat. No.: B8089495

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the proper handling and
disposal of 3-Carboxy-6-hydroxycoumarin. Adherence to these procedures is essential to
ensure a safe laboratory environment.

Hazard Identification and Classification

3-Carboxy-6-hydroxycoumarin is classified as a hazardous substance. The primary routes of
exposure are inhalation, ingestion, and skin or eye contact. The following table summarizes its
hazard classifications according to the Globally Harmonized System (GHS).[1][2][3]

Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed[1]
) o H315: Causes skin irritation[1]

Skin Irritation 2

[21[3]

o H319: Causes serious eye

Eye Irritation 2A L

irritation[1][2][3]
Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation[1][2][3]

Signal Word: Warning[1][2]
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Pictogram:[1][2]

e GHSO07 (Exclamation Mark)

Personal Protective Equipment (PPE)

Appropriate personal protective equipment must be worn at all times when handling 3-

Carboxy-6-hydroxycoumarin to minimize exposure.

Specifications and

PPE Category Item

Remarks

Must conform to EN166 (EU)
Eye/Face Protection Safety Glasses/Goggles or OSHA 29 CFR 1910.133

(US) standards.[4][5]

Skin Protection

Chemical-resistant gloves

Inspect gloves for integrity
before each use. Dispose of

contaminated gloves properly.

[2]4]

Lab coat/Protective clothing

Wear to prevent skin contact.

[4115]

Respiratory Protection

Dust mask or respirator

A NIOSH/MSHA or European
Standard EN 149 approved
respirator is recommended,
especially if dust is generated.
Atype N95 (US) or P2 (EU)
filter is advised.[2][4]

Operational Plan: Safe Handling and Storage

Engineering Controls:

o Work in a well-ventilated area, preferably in a chemical fume hood.[1][4]

o Ensure that an eyewash station and a safety shower are readily accessible.[4]
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Handling Procedures:

Prevent contact with skin and eyes.[4]

Storage:

Avoid generating and inhaling dust.[2][4]

Do not eat, drink, or smoke in the handling area.[1]
Wash hands thoroughly with soap and water after handling the substance.[1][4]

Contaminated clothing should be removed and washed before reuse.[1][2]

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][6]

o Keep away from incompatible materials such as strong oxidizing agents.[1][5]

e Store in a locked-up area.[1][2]

Emergency Procedures

Situation

First-Aid Measures

If Inhaled

Move the person to fresh air. If breathing is

difficult, seek medical attention.[1][2]

In Case of Skin Contact

Immediately wash the affected area with plenty
of soap and water. Remove contaminated
clothing. If skin irritation persists, get medical
advice.[1][2]

In Case of Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses if present and easy to
do. Continue rinsing. If eye irritation persists,

seek medical attention.[1][2]

If Swallowed

Do NOT induce vomiting. Rinse mouth with

water and seek immediate medical attention.[1]
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Spillage and Disposal Plan

Spill Containment:

Evacuate the area and ensure adequate ventilation.

Wear appropriate PPE as outlined above.

Avoid creating dust.

Carefully sweep or vacuum up the spilled solid material and place it into a suitable, labeled
container for disposal.[2]

Clean the spill area with soap and water.
Waste Disposal:

» Dispose of 3-Carboxy-6-hydroxycoumarin and its container in accordance with all local,
state, and federal regulations.[2]

» Do not allow the chemical to enter drains or waterways.[1][2]

o Contaminated packaging should be treated as hazardous waste.

Visual Workflow for Safe Handling

The following diagram illustrates the standard operating procedure for safely handling 3-
Carboxy-6-hydroxycoumarin in a laboratory setting.
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Safe Handling Workflow for 3-Carboxy-6-hydroxycoumarin

Preparation Emergency Response

Review Safety Data Sheet (SDS)

'

Don Personal Protective Equipment (PPE)

Personal Exposure

- Safety Goggles g o - 5 Administer First Aid B a
_Lab Coat Evacuate & Ventilate Contain Spill with Inert Material (Flush SKin/Eyes, Move to Fresh Air) Seek Medical Attention
- Gloves

'

Ensure Engineering Controls are Active
- Fume Hood On
- Eyewash/Shower Accessible

Proceed to Handling

Handling
h J

| Weigh/Handle Compound in Fume Hood |

Avoid Dust Generation

Close Container Tightly After Use

Proceed to Cleanup

PosI-HandIi‘F & Disposal

Decontaminate Work Area

Dispose of Waste in Labeled Container

Remove PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of 3-Carboxy-6-hydroxycoumarin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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